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Abstract
This technical guide provides a summary of the available physicochemical information for the

organic compound 6-Hydroxy-4-nonanone. Due to a lack of experimentally determined data in

publicly accessible databases and literature, this document primarily presents computationally

predicted properties. These predictions offer an initial characterization of the compound's

physical state and appearance. This guide also outlines standard experimental protocols that

would be employed to determine these properties empirically.

Introduction
6-Hydroxy-4-nonanone, with the chemical formula C₉H₁₈O₂, is a bifunctional organic molecule

containing both a hydroxyl (-OH) and a ketone (C=O) group.[1][2][3] Its structure suggests

properties influenced by both functional groups, such as the potential for hydrogen bonding due

to the hydroxyl group, which would affect its boiling point and solubility. A comprehensive

understanding of its physical state and appearance is fundamental for its application in

research and development, including handling, formulation, and quality control.

Predicted Physicochemical Properties
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Currently, there is a notable absence of experimentally verified data for the key physical

properties of 6-Hydroxy-4-nonanone. The information presented in this section is based on

computational models and should be considered as estimations.

Physical State and Appearance
The physical state of 6-Hydroxy-4-nonanone at standard temperature and pressure has not

been experimentally documented. However, based on its molecular weight and the presence of

a hydroxyl group which allows for hydrogen bonding, it is likely to be a liquid. Its appearance,

color, and odor have not been described in the available literature.

Quantitative Data
The following table summarizes the available computed data for 6-Hydroxy-4-nonanone. For

comparative purposes, experimental data for the related compound, 4-nonanone, is also

included to provide some context, although it lacks the hydroxyl group.

Property
6-Hydroxy-4-
nonanone
(Computed)

4-Nonanone
(Experimental)

Data Source

Molecular Formula C₉H₁₈O₂ C₉H₁₈O [1][2][3][4][5]

Molecular Weight 158.24 g/mol 142.24 g/mol [1][2][3][4][5]

Melting Point Not Available -18.52 °C (estimate) [1]

Boiling Point Not Available 187-188 °C [4][5]

Density Not Available 0.819 g/mL [4]

Topological Polar

Surface Area
37.3 Å² 17.1 Å² [2][5]

XLogP3-AA (LogP) 1.3 2.8 [2][5]

Hydrogen Bond Donor

Count
1 0 [2][3]

Hydrogen Bond

Acceptor Count
2 1 [2][3]
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Experimental Protocols for Physicochemical
Characterization
To ascertain the definitive physical properties of 6-Hydroxy-4-nonanone, the following

standard experimental methodologies would be employed.

Determination of Physical State and Appearance
Procedure: A sample of purified 6-Hydroxy-4-nonanone would be visually inspected at

ambient temperature (e.g., 20-25 °C) and atmospheric pressure. The state (solid, liquid, or

gas), color, and clarity would be recorded. For odor, a qualitative description would be noted

by carefully wafting the vapors towards the nose.

Melting Point Determination (if solid)
Apparatus: Capillary melting point apparatus.

Procedure: A small, powdered sample of the compound would be packed into a capillary

tube and heated in the melting point apparatus. The temperature range over which the

substance melts would be recorded.

Boiling Point Determination
Apparatus: Distillation apparatus or a specialized micro boiling point apparatus.

Procedure: The compound would be heated in a distillation flask. The temperature at which

the liquid boils and its vapor pressure equals the atmospheric pressure would be recorded

as the boiling point. For higher accuracy, this would be performed at a controlled pressure.

Density Measurement
Apparatus: Pycnometer or a digital density meter.

Procedure: The mass of a known volume of the substance would be measured at a specific

temperature. The density would then be calculated by dividing the mass by the volume.

Logical Workflow for Characterization
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The following diagram illustrates a logical workflow for the physical and chemical

characterization of a novel or uncharacterized compound like 6-Hydroxy-4-nonanone.

Initial Assessment

Physical Property Determination

Data Compilation

Sample Procurement

Purity Analysis (e.g., GC-MS, NMR)

Visual Inspection (State, Color, Odor)

Melting Point Boiling Point

Density

Solubility

Technical Data Sheet Generation

Click to download full resolution via product page

Caption: Workflow for Physicochemical Characterization.
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Conclusion
While there is a significant gap in the experimentally determined physical properties of 6-
Hydroxy-4-nonanone, computational predictions suggest it is likely a liquid at standard

conditions with a capacity for hydrogen bonding. This guide underscores the necessity for

empirical studies to validate these predictions and provide a definitive characterization of this

compound for its potential applications in scientific research and drug development. The

outlined experimental protocols provide a clear path for obtaining this crucial data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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